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An In-Depth Technical Guide to the Potential Applications of 2-((2-
Hydroxyethyl)amino)nicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-((2-Hydroxyethyl)amino)nicotinonitrile is a versatile heterocyclic building block possessing

multiple reactive centers that can be strategically exploited for the synthesis of a diverse array

of complex molecules. This guide delves into the core chemical attributes of this compound,

outlines its synthesis, and explores its significant potential, particularly as a precursor for potent

biologically active agents in the field of medicinal chemistry. Detailed experimental protocols

and visual diagrams are provided to facilitate practical application and further research.

Introduction to 2-((2-
Hydroxyethyl)amino)nicotinonitrile
2-((2-Hydroxyethyl)amino)nicotinonitrile, with the CAS number 440102-32-9, is a pyridine

derivative characterized by the presence of a nitrile group, a secondary amine, and a primary

alcohol.[1] This unique combination of functional groups on a central pyridine scaffold makes it

an attractive starting material for organic synthesis, particularly in the construction of fused

heterocyclic systems.
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Chemical Structure and Properties
The structural features of 2-((2-Hydroxyethyl)amino)nicotinonitrile—a nucleophilic

secondary amine, a hydroxyl group capable of derivatization or participation in cyclization, and

a nitrile group that can be hydrolyzed, reduced, or used in cycloadditions—confer upon it a high

degree of chemical versatility.

Caption: Chemical structure of 2-((2-Hydroxyethyl)amino)nicotinonitrile.

Table 1: Physicochemical Properties of 2-((2-Hydroxyethyl)amino)nicotinonitrile

Property Value Reference

CAS Number 440102-32-9 [1]

Molecular Formula C8H9N3O [1]

Molecular Weight 163.18 g/mol [1]

Classification
Heterocyclic Building Block,

Pyridine, Amine, Nitrile, Alcohol
[1]

Synthesis
The most direct synthetic route to 2-((2-Hydroxyethyl)amino)nicotinonitrile involves the

nucleophilic aromatic substitution of 2-chloro-3-cyanopyridine with 2-aminoethanol. 2-Chloro-3-

cyanopyridine is a widely available and crucial intermediate in the synthesis of numerous

pharmaceuticals and agrochemicals.[2][3][4] The reaction typically proceeds in the presence of

a base to neutralize the hydrochloric acid byproduct.
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2-chloro-3-cyanopyridine

2-((2-Hydroxyethyl)amino)nicotinonitrile

Base (e.g., Et3N)
Solvent (e.g., EtOH)

Heat

+ 2-aminoethanol
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Acylated 2-((2-Hydroxyethyl)amino)nicotinonitrile derivative Intramolecular cyclization
Base

Pyrido[2,3-d]pyrimidine derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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